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Compound of Interest

Compound Name: 1-Acetyl-2-pyrrolidinecarboxamide

CAS No.: 30130-35-9

Cat. No.: B1267297

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-1-Acetyl-2-pyrrolidinecarboxamide is a chiral organic compound notable for its role as a

key intermediate in the synthesis of Levosulpiride, a substituted benzamide antipsychotic and

prokinetic agent. This technical guide provides a comprehensive overview of its chemical

structure, synthesis, and known properties. Due to the limited availability of direct experimental

data in publicly accessible literature, this document combines information from patent literature

with theoretical predictions and analysis of related compounds to offer a thorough resource for

researchers.

Chemical Structure and Identifiers
(S)-1-Acetyl-2-pyrrolidinecarboxamide is a derivative of the amino acid (S)-proline, where

the proline amine is acetylated and the carboxylic acid is converted to a primary amide.

Molecular Formula: C₇H₁₂N₂O₂[1][2]
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Molecular Weight: 156.18 g/mol [1]

IUPAC Name: (2S)-1-acetylpyrrolidine-2-carboxamide

CAS Number: 16395-58-7[2]

Chemical Structure:

Caption: Chemical structure of (S)-1-Acetyl-2-pyrrolidinecarboxamide.

Physicochemical Properties
Experimentally determined physicochemical data for (S)-1-Acetyl-2-pyrrolidinecarboxamide
are not widely available in the public domain. The following table summarizes predicted

properties and data from closely related compounds.

Property Value Source/Method

Molecular Formula C₇H₁₂N₂O₂ [1][2]

Molecular Weight 156.18 g/mol [1]

Appearance White or off-white solid [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

XLogP3 -1.1 Predicted

Hydrogen Bond Donors 1 Predicted

Hydrogen Bond Acceptors 2 Predicted

Synthesis Protocols
(S)-1-Acetyl-2-pyrrolidinecarboxamide is synthesized from the starting material (S)-proline.

Patent literature describes several variations of a multi-step synthesis.[3] The general approach
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involves the protection of the amine group via acetylation, followed by the conversion of the

carboxylic acid to a primary amide.

General Synthetic Workflow

(S)-Proline

N-Acetylation

(S)-1-Acetyl-pyrrolidine-2-carboxylic acid

Amide Formation

(S)-1-Acetyl-2-pyrrolidinecarboxamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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